Tellurium, dibutyl-
Overview
Description
“Tellurium, dibutyl-” also known as Dibutyl telluride, is a chemical compound with the formula C8H18Te . It is a relatively rare compound and is considered hazardous, with toxicity observed at very low concentrations .
Physical And Chemical Properties Analysis
“Tellurium, dibutyl-” is described as an odorless, dark-gray to brown, amorphous powder or grayish-white, brittle solid . Tellurium itself has a trigonal crystal lattice with inherent structural anisotropy .
Scientific Research Applications
Chemical Synthesis and Modification
Tellurium, specifically in the form of dibutyl telluride, has been found to assist in the cyclopropanation of α,β-unsaturated ketones, esters, and nitriles with dibromomalonic esters. This process occurs without solvent at room temperature. Additionally, it enables alkylidenation of aldehydes, including α,β-unsaturated aldehydes, using the same reagent (Matsuki et al., 1989).
Biomedical and Pharmacological Applications
- Immunomodulatory Effects: Tellurium compounds, like AS101, demonstrate potent immunomodulatory effects, both in vitro and in vivo. AS101 is particularly notable for its potential therapeutic applications in cancer treatment and has been tested in phase I/II clinical studies for this purpose (Sredni, 2012).
- Antioxidant Effects: Organotellurides and diorganoditellurides, derived from tellurium, exhibit significant antioxidant effects. This opens up possibilities for their use in various disease models, including as protease inhibitors (Cunha et al., 2009).
Environmental and Industrial Applications
- Bacterial Tellurite Resistance: Tellurium compounds are involved in various industrial processes. Genes associated with tellurite resistance (TeR) are found in many pathogenic bacteria, indicating an ecological and environmental aspect of tellurium in microbial resistance (Taylor, 1999).
- Photonic and Electronic Applications: Two-dimensional tellurium-based materials, such as nanosheets, have shown promise in nonlinear photonic devices due to their strong light-matter interaction in the visible-to-infrared band. These materials could be significant in the fields of optical telecommunications and integrated photonics (Wu et al., 2018).
Safety And Hazards
properties
IUPAC Name |
1-butyltellanylbutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18Te/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WINDXPMAARBVOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Te]CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Te |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80192053 |
Source
|
| Record name | Tellurium, dibutyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80192053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tellurium, dibutyl- | |
CAS RN |
38788-38-4 |
Source
|
| Record name | Tellurium, dibutyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038788384 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tellurium, dibutyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80192053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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